Cas no 88553-29-1 (Benzoic acid, 4-(1-bromo-2-hydroxyethyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(1-bromo-2-hydroxyethyl)-, methyl ester
• CAS No: 88553-29-1
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 628944
• PubChem ID: 71318703
• Update Time: 2025-04-19

Benzoic acid, 4-(1-bromo-2-hydroxyethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1-bromo-2-hydroxyethyl)-, methyl ester
• methyl 4-(1-bromo-2-hydroxyethyl)benzoate
• 88553-29-1
• DTXSID90748782

• Inchi： 1S/C10H11BrO3/c1-14-10(13)8-4-2-7(3-5-8)9(11)6-12/h2-5,9,12H,6H2,1H3
• InChI Key： HWFZGDPOEALHRB-UHFFFAOYSA-N
• SMILES： BrC(CO)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų